6-Bromo-2,4-dichloroquinoline
Overview
Description
“6-Bromo-2,4-dichloroquinoline” is a heterocyclic compound used as a precursor to potential drug candidates. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of “6-Bromo-2,4-dichloroquinoline” involves the use of BTC (0.65 g, 2.2 mmol in 6mL of PhCl) added to a stirred solution of tris (4-methoxyphenyl)phosphine oxide 3d (0.33 g, 0.9 mmol in 5mL PhCl) dropwise in a round bottom flask placed on an ice bath .
Molecular Structure Analysis
The molecular formula of “6-Bromo-2,4-dichloroquinoline” is C9H4BrCl2N . The average mass is 276.945 Da and the monoisotopic mass is 274.890411 Da .
Physical And Chemical Properties Analysis
The molecular weight of “6-Bromo-2,4-dichloroquinoline” is 276.94 g/mol. Other physical and chemical properties like boiling point, melting point, and density are not available .
Scientific Research Applications
Synthesis Methodologies
- The synthesis of 6-bromo-2,4-dichloroquinoline and related compounds has been a subject of interest. A notable method involves the Knorr synthesis, which includes a condensation between β-keto esters and bromoaniline, followed by cyclization into 6-bromoquinolin-2(1H)-one (Wlodarczyk et al., 2011). Another approach is the regioselective alkoxydehalogenation of dihalogenoquinolines, leading to alkoxylated halogenoquinolines (Osborne & Miller, 1993).
Applications in Drug Synthesis
- Halogenated quinoline building blocks, including 6-bromo-2,4-dichloroquinoline derivatives, are crucial in antimicrobial drug discovery. A scalable synthesis method for these compounds has been reported, which is significant for the development of antibiotics (Flagstad et al., 2014). The synthesis of bromo-4-iodoquinoline, a key intermediate in the creation of biologically active compounds like GSK2126458, also exemplifies its importance in pharmaceutical research (Wang et al., 2015).
Antibacterial and Antifungal Applications
- New derivatives of 6-bromo-2-chloroquinoline have been synthesized and evaluated for antibacterial activity. Their crystal structure analysis also contributes to understanding their interaction potential in biological systems (Ouerghi et al., 2021). Compounds like 3-bromo-6-chloro-8-quinolinol exhibit notable antifungal activities against various fungi, highlighting the potential of bromo-chloro-quinoline derivatives in antifungal applications (Gershon et al., 1996).
Safety and Hazards
“6-Bromo-2,4-dichloroquinoline” is harmful by inhalation, in contact with skin, and if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
6-bromo-2,4-dichloroquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrCl2N/c10-5-1-2-8-6(3-5)7(11)4-9(12)13-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRFXLQFAIWSWIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CC(=N2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrCl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80695392 |
Source
|
| Record name | 6-Bromo-2,4-dichloroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80695392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2,4-dichloroquinoline | |
CAS RN |
406204-90-8 |
Source
|
| Record name | 6-Bromo-2,4-dichloroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80695392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-2,4-dichloroquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid](/img/structure/B1394850.png)
